![molecular formula C23H36N2O2 B4112664 ethyl 3-benzyl-1'-isopropyl-1,4'-bipiperidine-3-carboxylate](/img/structure/B4112664.png)
ethyl 3-benzyl-1'-isopropyl-1,4'-bipiperidine-3-carboxylate
Overview
Description
Ethyl 3-benzyl-1'-isopropyl-1,4'-bipiperidine-3-carboxylate, commonly known as EBPC, is a chemical compound that belongs to the class of piperidine derivatives. It has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
The exact mechanism of action of EBPC is not yet fully understood. However, it has been suggested that it may exert its pharmacological effects by modulating the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to interact with the sigma-1 receptor, which is involved in various cellular processes, including cell survival, neuroprotection, and neurotransmitter release.
Biochemical and Physiological Effects:
EBPC has been shown to exhibit a range of biochemical and physiological effects in animal models. It has been shown to increase the levels of certain neurotransmitters, including dopamine, serotonin, and norepinephrine, in the brain. Moreover, it has been shown to reduce the levels of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in the blood. Additionally, it has been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
EBPC has several advantages as a research tool. It is relatively easy to synthesize and is stable under normal laboratory conditions. Moreover, it has been shown to exhibit a range of pharmacological effects, making it a useful compound for studying the mechanisms underlying various neurological and psychiatric disorders.
However, there are also some limitations associated with the use of EBPC in lab experiments. For example, its mechanism of action is not yet fully understood, which may limit its usefulness in certain research applications. Additionally, its effects may vary depending on the dose and route of administration, which may complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on EBPC. One area of interest is the development of more potent and selective derivatives of EBPC that may have improved pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanism of action of EBPC and its potential therapeutic applications in various neurological and psychiatric disorders. Finally, the development of new animal models that can accurately mimic human disease states may help to further our understanding of the role of EBPC in these conditions.
Scientific Research Applications
EBPC has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit analgesic, anxiolytic, and antidepressant properties in animal models. Moreover, it has been studied for its potential use in the treatment of neuropathic pain, anxiety disorders, and depression.
properties
IUPAC Name |
ethyl 3-benzyl-1-(1-propan-2-ylpiperidin-4-yl)piperidine-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H36N2O2/c1-4-27-22(26)23(17-20-9-6-5-7-10-20)13-8-14-25(18-23)21-11-15-24(16-12-21)19(2)3/h5-7,9-10,19,21H,4,8,11-18H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHTNOMZOWJWLSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C2CCN(CC2)C(C)C)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H36N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-benzyl-1'-isopropyl-1,4'-bipiperidine-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.